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Cat. No.: B558788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-4-(tert-Butoxycarbonylamino)cyclohexanecarboxylic acid, commonly abbreviated as

trans-4-(Boc-amino)cyclohexanecarboxylic acid, is a pivotal synthetic intermediate in the

pharmaceutical industry. As a bifunctional molecule featuring a protected amine and a

carboxylic acid on a cyclohexane scaffold, it serves as a crucial building block in the synthesis

of a variety of complex molecules. Its rigid, non-aromatic structure is often incorporated into

drug candidates to modulate physicochemical properties such as lipophilicity, metabolic

stability, and conformational rigidity. This document provides an in-depth overview of its

physical and chemical properties, detailed experimental protocols for its synthesis and

purification, and its applications in medicinal chemistry.

Physical and Chemical Properties
trans-4-(Boc-amino)cyclohexanecarboxylic acid is consistently described as a white to off-

white solid at room temperature.[1][2] Depending on the method of preparation and purification,
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it can appear as a crystalline powder or distinct crystals.[2][3]

Quantitative Data Summary
The key physicochemical properties of trans-4-(Boc-amino)cyclohexanecarboxylic acid are

summarized in the table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₁₂H₂₁NO₄ [1][2][4][5]

Molecular Weight 243.30 g/mol [1][4]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Melting Point 180-185 °C [2][3][6]

Purity (Typical)
≥97% to ≥99% (by HPLC, TLC,

GC)
[2][3][4][5]

Solubility
Soluble in methanol and

tetrahydrofuran (THF)
[3][7]

CAS Number 53292-89-0 [1][2][4][5]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of trans-4-(Boc-
amino)cyclohexanecarboxylic acid are critical for its effective use in research and

development.

Synthesis Protocol: Boc Protection of trans-4-
Aminocyclohexanecarboxylic Acid
This protocol describes a common laboratory-scale synthesis.

Materials:

trans-4-Aminocyclohexanecarboxylic acid
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Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH)

tert-Butanol

Deionized water

Ethyl acetate

Hexane

6N Hydrochloric acid (HCl)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve trans-4-aminocyclohexanecarboxylic acid (1.0 g, 6.98 mmol) and NaOH (0.307 g,

7.68 mmol) in a mixture of water (10 mL) and tert-butanol (10 mL) in a flask equipped with a

magnetic stirrer.

Cool the stirred solution to 0 °C in an ice bath.

Slowly add di-tert-butyl dicarbonate (1.7 g, 7.68 mmol) to the reaction mixture.[1][7]

Allow the reaction mixture to gradually warm to room temperature and continue stirring

overnight.

Upon reaction completion (monitored by TLC), add hexane (50 mL) to the mixture.

Adjust the pH of the aqueous phase to approximately 6 using 6N HCl.[7]

Transfer the mixture to a separatory funnel and perform liquid-liquid extraction with ethyl

acetate (3 x 50 mL).

Combine the organic phases and wash with a saturated brine solution (25 mL).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9170199.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4369026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4369026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4369026.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the product as a white solid.[7]

Purification Protocol: Separation of trans Isomer from a
cis/trans Mixture
In some synthetic routes, a mixture of cis and trans isomers is obtained. This protocol outlines

a method for isolating the desired trans isomer.[8][9]

Materials:

cis/trans-4-(Boc-amino)cyclohexanecarboxylic acid mixture

Potassium carbonate (K₂CO₃)

Methyl bromide (or other suitable alkylating agent)

Acetone

Dichloromethane (DCM)

20% Citric acid solution

Procedure:

Suspend the cis/trans isomer mixture (e.g., 12.99 g, 0.05 mol) and K₂CO₃ (1.2 equivalents

relative to the cis isomer content) in acetone.[9][10]

Add an alkylating agent like methyl bromide (2.0 equivalents relative to the cis isomer

content) to the stirred suspension. This step selectively esterifies the more reactive cis-

carboxylic acid.

Heat the reaction mixture (e.g., at 60 °C) for several hours until the precipitation of the trans-

isomer salt is complete.[8]

Cool the mixture (e.g., to -10 °C) and filter the white precipitate. Wash the precipitate with

cold acetone.[9][10]
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To recover the free acid, suspend the filtered precipitate in a biphasic mixture of 20% citric

acid and DCM.[9][10]

Separate the layers and extract the aqueous layer multiple times with DCM.

Combine the organic layers, dry over Na₂SO₄, filter, and evaporate the solvent under

reduced pressure to yield the pure trans-4-(Boc-amino)cyclohexanecarboxylic acid.[9]

[10]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and the trans stereochemistry. Spectra are available from various

chemical suppliers and in literature.[11][12]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is typically

used to confirm the molecular weight. A common observation is the [M-H]⁻ ion at m/z 242.[1]

[7]

Chromatography (TLC, HPLC, GC): These techniques are employed to assess the purity of

the compound.[2][3]

Applications and Signaling Pathways
trans-4-(Boc-amino)cyclohexanecarboxylic acid is not typically involved in signaling

pathways itself but is a key intermediate for synthesizing pharmacologically active agents that

target specific pathways.

Key Applications:

Janus Kinase (JAK) Inhibitors: It is a reported intermediate in the synthesis of JAK inhibitors,

which are crucial in treating inflammatory diseases.[10][13]

CD38 Inhibitors: The compound is used as a reagent to synthesize inhibitors of CD38, an

enzyme involved in calcium signaling and NAD⁺ metabolism.[1][14]

Peptide Synthesis: Due to its structure, it is used as an unnatural amino acid in solid-phase

peptide synthesis to create peptidomimetics with constrained conformations.[1]
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Visualizations: Workflows and Logical Relationships
The following diagrams illustrate the key experimental workflows described in this guide.

reagent process product
trans-4-Aminocyclohexanecarboxylic

Acid + NaOH + t-BuOH/H2O

Boc Protection
(0°C to RT, overnight)

Di-tert-butyl dicarbonate
(Boc Anhydride)

Workup & Extraction

1. Add Hexane
2. Acidify (pH ~6)
3. Extract (EtOAc)

Drying & Concentration

1. Wash (Brine)
2. Dry (Na2SO4)

Pure trans-4-(Boc-amino)
cyclohexanecarboxylic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of the target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b558788/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-on-trans-4-boc-amino-cyclohexanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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(K2CO3, MeBr in Acetone)

Filtration

Precipitate
(trans-isomer salt)

 solid 

Filtrate
(cis-isomer ester in solution)

 liquid 

Acidification & Extraction
(Citric Acid / DCM)

Pure trans-Isomer
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Caption: Purification workflow for separating trans and cis isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b558788?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

